Cas no 1212810-61-1 ((1R)-1-(4-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1R)-1-(4-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• CAS No: 1212810-61-1
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 5596347
• PubChem ID: 55277975
• Update Time: 2025-08-05

(1R)-1-(4-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• (1R)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• (R)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-4-fluoro-3-methyl-, (αR)-
• 1212810-61-1
• AKOS006330269
• N15446

• Inchi： 1S/C10H12FN/c1-3-10(12)8-4-5-9(11)7(2)6-8/h3-6,10H,1,12H2,2H3/t10-/m1/s1
• InChI Key： WCHFVELBYYGCNC-SNVBAGLBSA-N
• SMILES： [C@@H](C1=CC=C(F)C(C)=C1)(N)C=C

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 242.2±35.0 °C(Predicted)
• pka: 8.56±0.10(Predicted)

Additional information on (1R)-1-(4-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE

Compound CAS No. 1212810-61-1: (1R)-1-(4-Fluoro-3-Methylphenyl)Prop-2-enylamine

The compound with CAS No. 1212810-61-1, commonly referred to as (1R)-1-(4-fluoro-3-methylphenyl)prop-2-enylamine, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the propenylamine group, which imparts distinct stereochemical properties, making it a valuable substrate for asymmetric synthesis and enantioselective reactions.

Structural Features and Synthesis

The molecule consists of a propenylamine backbone attached to a 4-fluoro-3-methylphenyl group. The presence of the fluorine atom and methyl group on the aromatic ring introduces electronic and steric effects that influence the compound's reactivity and selectivity in various reactions. The synthesis of this compound typically involves multi-step processes, including nucleophilic additions, eliminations, and reductions, often utilizing transition metal catalysts to achieve high yields and enantioselectivity.

Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high optical purity, which is crucial for its application in drug discovery and development. Researchers have employed methods such as organocatalytic asymmetric alkylation and transition metal-catalyzed cross-couplings to construct the chiral center at the propenylamine moiety.

Biological Activity and Applications

(1R)-1-(4-fluoro-3-methylphenyl)prop-2-enylamine has demonstrated promising biological activity in recent studies, particularly in the context of enzyme inhibition and receptor binding assays. Its structure suggests potential interactions with G-protein coupled receptors (GPCRs), making it a candidate for drug development targeting neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In vitro studies have shown that this compound exhibits moderate inhibitory activity against key enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO). Furthermore, computational modeling has predicted favorable pharmacokinetic profiles, indicating good absorption and stability in biological systems.

Chemical Reactivity and Functionalization

The propenylamine group in this compound is highly reactive due to the conjugation between the amine and alkene functionalities. This makes it an excellent substrate for various chemical transformations, including Michael additions, cycloadditions, and nucleophilic substitutions.

Recent research has explored the use of this compound as a building block for constructing more complex molecules with enhanced bioactivity. For instance, its participation in enantioselective Diels-Alder reactions has led to the formation of novel bicyclic compounds with potential therapeutic applications.

Conclusion

(1R)-1-(4-fluoro-3-methylphenyl)prop-2-enylamine, with CAS No. 1212810-61-1, represents a versatile platform for chemical innovation due to its unique structure and reactivity. Its applications span from asymmetric synthesis to drug discovery, with ongoing research uncovering new avenues for its utilization in medicinal chemistry.

As advancements in synthetic methodology continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications. Its potential as a lead compound in drug development underscores the importance of further exploration into its biological activity and pharmacological properties.